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Compound of Interest

Compound Name: CatD-IN-1

Cat. No.: B15575253

Introduction

CatD-IN-1 is a potent and specific inhibitor of Cathepsin D, a lysosomal aspartic protease.[1][2]
With an IC50 of 0.44 pM, this compound is a valuable tool for researchers investigating the role
of Cathepsin D in various physiological and pathological processes, including osteoarthritis.[1]
[2] This guide provides an in-depth overview of the safety and handling guidelines for CatD-IN-
1, tailored for researchers, scientists, and drug development professionals. It is important to
note that the chemical, physical, and toxicological properties of CatD-IN-1 have not been fully
investigated, and therefore, it should be handled with care, assuming it is a potentially
hazardous substance.[3]

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of CatD-IN-1.
Much of this data is not yet available, underscoring the need for careful handling.
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Property Value Reference
CAS Number 1628521-28-7 [3]
Molecular Formula C18H18CI2N405 [3]
Appearance Solid [3]
Odor No data available [3]

Melting/Freezing Point

No data available

[3]

Boiling Point/Range

No data available

[3]

Flash Point

No data available

[3]

Solubility

Soluble in DMSO

[2]

Water Solubility

No data available

[3]

Hazard Identification and Safety Precautions

According to the available Safety Data Sheet (SDS), CatD-IN-1 is not classified as a hazardous

substance or mixture.[3] However, due to the limited toxicological data, it is prudent to handle it

as a potentially hazardous chemical.

General Handling Precautions:

Avoid inhalation of dust or aerosols.[3]

Prevent contact with skin and eyes.[3]

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Storage:

e Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid

repeated freeze-thaw cycles.[2]
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e Solid Form: Store at -20°C for up to 1 month.[3]

Experimental Protocols

While specific experimental protocols for the safety assessment of CatD-IN-1 are not available,
the following are general methodologies for handling and preparing solutions of this compound
in a research setting.

Protocol 1: Preparation of a Stock Solution
o Objective: To prepare a stock solution of CatD-IN-1 in a suitable solvent.
e Materials:

o CatD-IN-1 solid

o

Dimethyl sulfoxide (DMSO)

[¢]

Calibrated analytical balance

[¢]

Vortex mixer

o

Sterile microcentrifuge tubes

e Procedure:

1. Equilibrate the vial of solid CatD-IN-1 to room temperature before opening.

2. Weigh the desired amount of CatD-IN-1 using a calibrated analytical balance in a chemical
fume hood.

3. Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10
mM stock solution).

4. Vortex the solution until the solid is completely dissolved.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.[2]
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6. Store the aliquots at -20°C or -80°C as recommended.[2]

First Aid Measures

In the event of exposure to CatD-IN-1, follow these first aid procedures:[3]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

In case of contact, immediately wash skin with
) soap and plenty of water. Remove contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Fire Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Hazardous Combustion Products: May emit toxic fumes under fire conditions.[3]

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information
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There is currently no available data on the toxicological or ecological effects of CatD-IN-1.[3][4]
It has not been evaluated for carcinogenicity, mutagenicity, or reproductive toxicity by
organizations such as IARC, ACGIH, NTP, or OSHA.[3] Therefore, it should be handled with
the assumption that it is potentially toxic and harmful to the environment.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general biological context of CatD-IN-1's action and a
typical experimental workflow for its use.
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Caption: Cathepsin D activation and inhibition by CatD-IN-1.
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Caption: General experimental workflow using CatD-IN-1.

Disposal Considerations

Dispose of CatD-IN-1 and its contaminated packaging in accordance with local, state, and
federal regulations.[3] Do not allow the material to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. All personnel handling CatD-IN-1 should be adequately trained and familiar
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with the potential hazards. Always refer to the most current Safety Data Sheet (SDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CatD-IN-1: A Technical Safety and Handling Guide for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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